1-[(2,4-Dichlorophenyl)methyl]piperidin-3-amine

Specification

• CAS No.: 1249822-75-0
• Molecular Formula: C12H16Cl2N2
• Molecular Weight: 259.17 g/mol
• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]piperidin-3-amine
• Standard InChI: InChI=1S/C12H16Cl2N2/c13-10-4-3-9(12(14)6-10)7-16-5-1-2-11(15)8-16/h3-4,6,11H,1-2,5,7-8,15H2
• Standard InChI Key: ANFBQMZPEXRQFY-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)CC2=C(C=C(C=C2)Cl)Cl)N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=C(C=C2)Cl)Cl)N

Introduction

1-[(2,4-Dichlorophenyl)methyl]piperidin-3-amine is a chemical compound with the CAS number 178167-17-4. It belongs to the class of specialty materials and is known for its unique chemical structure, which includes a piperidine ring and a dichlorophenyl group attached to a methyl linker. This compound is often used in various chemical syntheses due to its reactive functional groups.

Typical Specifications

Property	Description
CAS Number	178167-17-4
Chemical Formula	C₁₂H₁₆Cl₂N₂
Synonyms	1-[(2,4-Dichlorophenyl)methyl]piperidin-3-amine, 1-(2,4-Dichlorobenzyl)piperidin-3-amine

Related Research

Piperidine-based compounds have been studied extensively for their roles in cancer treatment, neurological disorders, and as receptor antagonists. For example, piperidine pharmacophores are being investigated for their efficacy against cancer, as seen in compounds like 3-chloro-3-methyl-2,6-diarylpiperidin-4-ones, which have shown promise as anti-cancer agents by interacting with specific proteins involved in cancer cell growth.

Potential Synthesis Pathways

• Alkylation Reactions: These could involve the reaction of a piperidine derivative with a dichlorophenylmethyl halide.

• Reductive Amination: This method might involve reducing a dichlorophenylmethyl imine with a piperidine derivative.

Future Directions

• Pharmacological Studies: Investigating the biological activity of this compound could reveal potential therapeutic applications.

• Synthetic Methodologies: Developing efficient synthesis methods would facilitate its use in various chemical applications.